Cas no 1361572-82-8 (3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine)

• Product Name: 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine
• CAS No: 1361572-82-8
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926210
• Update Time: 2025-05-21

3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-12-11(15)7(5-6-16-12)10-8(13)3-2-4-9(10)14/h2-6H,1H3
• InChI Key： HPLBKJBYZBCEAS-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C(=CC=CC=1Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine

Introduction to 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine (CAS No. 1361572-82-8)

3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361572-82-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with chloro and methoxy groups, as well as a dichlorophenyl moiety at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure consists of a pyridine ring with a chlorine atom at the 3-position, a methoxy group at the 2-position, and a 2,6-dichlorophenyl group attached to the 4-position. This specific arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for further functionalization. The presence of multiple chlorine atoms enhances its reactivity, allowing for diverse chemical transformations that can lead to the creation of more complex and pharmacologically relevant derivatives.

In recent years, 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine has garnered attention in academic and industrial research due to its potential applications in drug discovery. The compound's pyridine core is a common motif in many pharmacologically active compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The chloro and methoxy substituents provide handles for further chemical modifications, enabling researchers to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of electron-withdrawing chloro groups and electron-donating methoxy group creates a balance of reactivity that facilitates various synthetic pathways. For instance, nucleophilic aromatic substitution reactions can be employed to introduce new functional groups at the remaining positions of the pyridine ring, expanding the library of possible derivatives.

Recent studies have highlighted the role of 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine in the development of novel small-molecule inhibitors targeting cancer-related kinases. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that can disrupt abnormal cell growth and proliferation.

The dichlorophenyl group in 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine contributes to its binding affinity by interacting with hydrophobic pockets on the target protein. This interaction is critical for achieving high selectivity and efficacy. Additionally, the presence of multiple chlorine atoms increases lipophilicity, which can enhance membrane permeability and improve oral bioavailability—a key consideration in drug development.

Another area where this compound has shown promise is in antiviral research. The pyridine scaffold is known to be effective against a variety of viral enzymes, including proteases and polymerases. By modifying the substituents on the pyridine ring, researchers can optimize interactions with viral targets while minimizing off-target effects. This approach has been particularly useful in developing treatments for RNA viruses such as influenza and HIV.

The synthesis of 3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route begins with the chlorination of a methoxypyridine derivative followed by coupling with a 2,6-dichlorobenzene moiety via palladium-catalyzed cross-coupling reactions. These methods leverage transition metal catalysis to achieve high yields and regioselectivity.

In conclusion,3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine (CAS No. 1361572-82-8) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further derivatization aimed at developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,3-Chloro-4-(2,6-dichlorophenyl)-2-methoxypyridine is likely to remain a cornerstone in medicinal chemistry innovation.